(2S,3S)-2-Amino-N-benzyl-3-methylpentanamide

• IUPAC Name: (2S,3S)-2-amino-N-benzyl-3-methylpentanamide
• InChI: InChI=1S/C13H20N2O/c1-3-10(2)12(14)13(16)15-9-11-7-5-4-6-8-11/h4-8,10,12H,3,9,14H2,1-2H3,(H,15,16)/t10-,12-/m0/s1
• InChI Key: QCNUBIUWWWTVLZ-JQWIXIFHSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC1=CC=CC=C1)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCC1=CC=CC=C1)N
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

“(2S,3S)-2-Amino-N-benzyl-3-methylpentanamide” is a compound with two chiral centers, indicated by the (2S,3S) notation. The “2-Amino” part suggests the presence of an amine group (-NH2) on the second carbon atom. The “N-benzyl” indicates a benzyl group (C6H5CH2-) attached to the nitrogen of the amine group. The “3-methylpentanamide” suggests a pentanamide (a five-carbon chain with a -CONH2 group) with a methyl group (-CH3) on the third carbon.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an amide functional group, a benzyl group, and a methyl group on a pentane backbone. The two chiral centers would result in stereoisomerism, leading to different possible isomers.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar amide and amine groups could impact its solubility in different solvents.

Scientific Research Applications

Anticonvulsant and Pain-Attenuating Properties

• Research Findings : Primary amino acid derivatives, including compounds structurally similar to (2S,3S)-2-Amino-N-benzyl-3-methylpentanamide, have shown pronounced activities in animal models for anticonvulsant and neuropathic pain. Substituents at certain sites can enhance these properties, suggesting a novel class of anticonvulsants (King et al., 2011).

Anti-Ischemic ATP-Sensitive Potassium Channel Opener

• Research Findings : A compound structurally related to (2S,3S)-2-Amino-N-benzyl-3-methylpentanamide was found to have significant anti-ischemic effects in a rat model of ischemic myocardium. This compound appears to mediate its effects through ATP-sensitive potassium channel opening, suggesting therapeutic potential in both cardio- and neuroprotection (Yoo et al., 2001).

Aromatase Inhibitor for Breast Cancer Treatment

• Research Findings : Some 3-alkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones, structurally related to (2S,3S)-2-Amino-N-benzyl-3-methylpentanamide, have been synthesized and evaluated as inhibitors of estrogen biosynthesis. They showed stronger inhibition than aminoglutethimide, a drug used in hormone-dependent breast cancer treatment, indicating their potential as more effective therapeutic agents (Hartmann & Batzl, 1986).

Role in Taxol Biosynthesis

• Research Findings : The biosynthesis of Taxol, an important anticancer drug, involves the conversion of 2S-α-phenylalanine to 3R-β-phenylalanine by phenylalanine aminomutase. Research on this enzyme, which has structural similarities to (2S,3S)-2-Amino-N-benzyl-3-methylpentanamide, enhances understanding of Taxol biosynthesis and potential routes for its synthetic production (Walker et al., 2004).

Mechanism of Action

The mechanism of action would depend on the context in which this compound is used. For example, in biological systems, the amine and amide groups could participate in hydrogen bonding and other interactions.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. Generally, handling of chemical compounds requires appropriate safety measures to prevent exposure and minimize risk.

Future Directions

The future research directions would depend on the interest in this compound. It could involve studying its synthesis, reactions, properties, or potential applications.